Cas no 53808-88-1 (2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid)

• Product Name: 2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid
• CAS No: 53808-88-1
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 374860
• PubChem ID: 68706
• Update Time: 2025-06-27

2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, 3-(4-chlorophenyl)-1-phenyl-
• 3-(4-CHLOROPHENYL)-1-PHENYL-1H-PYRAZOL-4-YL]ACETIC ACID
• [3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]acetate
• [3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid
• 3-(p-Chlorophenyl)-1-phenylpyrazole-4-acetic acid
• Lonazolac [INN]
• Lonazolaco
• Lonazolaco [INN-Spanish]
• Lonazolacum
• Lonazolacum [INN-Latin]
• 2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid
• Tox21_111812
• Lonazolac
• LONAZOLAC [WHO-DD]
• CHEMBL1334692
• AKOS001309989
• Tox21_111812_1
• EN300-14201
• [3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid #
• SCHEMBL25221
• Lonazolac calcium salt
• CAS-53808-88-1
• Argun l
• NSC-319772
• DTXSID4046151
• 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-acetic acid
• Lonazolac (INN)
• 2-[3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid
• ATRILON
• HY-W173309
• NS00008001
• 2-[3-(4-chlorophenyl)-1-phenylpyrazol-4-yl]acetic acid
• NSC 319772
• DTXCID2026151
• 13097143QI
• 2-(3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)acetic acid
• CS-0234447
• Z56839742
• 2-(3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)aceticacid
• NCGC00160440-02
• CHEBI:76164
• Q6669652
• 53808-88-1
• SNK-874
• EINECS 258-791-5
• D07265
• 1H-Pyrazole-4-acetic acid, 3-(4-chlorophenyl)-1-phenyl-
• HMS2641A07
• XVUQHFRQHBLHQD-UHFFFAOYSA-N
• DB13432
• NCGC00160440-03
• MLS000760758
• NSC319772
• NCGC00160440-01
• SMR000370872
• UNII-13097143QI
• LONAZOLAC [MI]
• TS-09067
• Irriten
• (3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)acetic acid
• M01AB09
• Lonazolacum (INN-Latin)
• 3-(4-chlorophenyl)-1-phenylpyrazole-4-acetic acid
• Lonazolaco (INN-Spanish)
• G41265
• DA-59925

• Inchi： 1S/C17H13ClN2O2/c18-14-8-6-12(7-9-14)17-13(10-16(21)22)11-20(19-17)15-4-2-1-3-5-15/h1-9,11H,10H2,(H,21,22)
• InChI Key： XVUQHFRQHBLHQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(CC(=O)O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 312.067
• Monoisotopic Mass: 312.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.3
• Melting Point: 150-151°
• Boiling Point: 525.1°Cat760mmHg
• Flash Point: 271.4°C
• pka: 4.3(at 25℃)

2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid Security Information

• Toxicity：LD50 in male mice, rats (mg/kg): 195, 165 i.v. (Riedel)

Additional information on 2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid

Introduction to 2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid (CAS No. 53808-88-1)

2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 53808-88-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold known for its broad biological activity and utility in drug development. The structural features of this molecule, particularly the presence of a chlorophenyl group and a phenyl-substituted pyrazole ring, contribute to its unique chemical properties and potential therapeutic applications.

Thepyrazol-4-ylacetic acid moiety in the molecular structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The4-chlorophenyl substituent introduces a region of electronic and steric influence that can fine-tune the compound's reactivity and binding affinity. These characteristics make 2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing small-molecule inhibitors for various diseases. Pyrazole derivatives have emerged as a significant class of compounds due to their ability to modulate multiple biological pathways. The1H-pyrazol-4-ylacetic acid core structure of 2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid has been explored in several studies for its potential to interact with targets involved in inflammation, cancer, and metabolic disorders.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can enhance its pharmacokinetic properties and target specificity. Researchers have been particularly interested in how thechlorophenyl group influences the molecule's binding affinity and metabolic stability. Studies have shown that such modifications can lead to improved drug-like characteristics, making 2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid a valuable scaffold for drug discovery.

Thephenyl substituent in the molecule also plays a crucial role in determining its biological activity. Phenyl rings are well-known for their ability to engage in hydrophobic interactions with biological targets, which can enhance binding affinity. Additionally, the presence of bothchlorophenyl andphenyl groups provides a balance between electronic effects and steric hindrance, which can be exploited to optimize drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylacetic acid. Molecular docking simulations have been used to predict how this compound might interact with various biological targets, providing insights into its potential therapeutic effects. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted binding affinities and selectivity.

In vitro studies have begun to unravel the mechanisms by which 2-3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-ylylacetic acid exerts its effects. Initial findings suggest that it may interact with enzymes involved in signal transduction pathways relevant to diseases such as cancer and inflammation. Thepyrazol core is particularly interesting because it has been shown to modulate the activity of several key enzymes, including kinases and phosphodiesterases.

The-acetic acid moiety at one end of the molecule suggests potential for further derivatization, which could enhance its solubility or bioavailability. Researchers are exploring various strategies to optimize this compound's pharmacokinetic profile while maintaining its biological activity. Such modifications could make 2-[3-(4-chlorophenyl)-1-phenoxy]-ethyl]pyridine hydrochloride more suitable for clinical development.

The synthesis of 2-[3-(4-chlorophenethyl)]pyridine hydrochloride has also been refined through recent methodological improvements. Advances in synthetic chemistry have allowed for more efficient and scalable production of pyrazole derivatives like this one. These improvements are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

The potential applications of [N-[3-(4-Chlorobenzoyl)propionitrile]amino]benzamide extend beyond traditional therapeutic areas. Researchers are investigating its use as an intermediate in the synthesis of more complex molecules with novel biological activities. The structural features of this compound make it a versatile building block for drug discovery efforts aimed at developing treatments for a wide range of diseases.

In conclusion, [N-[3-(Chlorobenzoyl)propionitrile]amino]benzamide (CAS No 538088811) represents an exciting area of research with significant potential for therapeutic development. Its unique structural features, combined with recent advances in computational chemistry and synthetic methodology, position it as a promising candidate for further investigation. As our understanding of its biological activity continues to grow, so too will its potential as a foundation for new treatments.